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Compound of Interest

Compound Name: Butane-1,4-13C2

Cat. No.: B1626772 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial

availability, synthesis, and core applications of Butane-1,4-13C2, a stable isotope-labeled

compound increasingly utilized in advanced research, particularly within the realm of drug

development and metabolic studies.

Commercial Availability
Butane-1,4-13C2 is available from several reputable suppliers of stable isotope-labeled

compounds. The following table summarizes the offerings from key distributors. Please note

that pricing and availability are subject to change and direct inquiry with the suppliers is

recommended for the most current information.
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Supplier Product Name CAS Number Isotopic Purity
Catalog
Number/Link

Sigma-Aldrich

(Merck)
Butane-1,4-13C2 69105-48-2 99 atom % 13C

--INVALID-LINK--

[1]

Cambridge

Isotope

Laboratories, Inc.

(CIL)

Butane-1-13C
106-97-8

(unlabeled)
99%

Inquire for

custom synthesis

of 1,4-13C2

labeled version.

[2][3]

Santa Cruz

Biotechnology,

Inc.

Butane-1,4-

diyldiphosphonic

acid (related

compound)

N/A N/A
--INVALID-LINK--

[4]

Fisher Scientific

(distributor for

CIL and others)

1,4-

BUTANEDIAMIN

E (13C4, 98%)

(related

compound)

1173023-66-9 98%
--INVALID-LINK--

[5]

Synthesis of Butane-1,4-13C2
While detailed, proprietary synthesis methods are seldom published, a chemically sound and

common approach for the synthesis of Butane-1,4-13C2 involves a two-step process starting

from a readily available precursor, 1,4-dihalobutane.

Proposed Synthesis Pathway:

Cyanation: The first step involves a nucleophilic substitution reaction where a 1,4-

dihalobutane (e.g., 1,4-dibromobutane or 1,4-dichlorobutane) is reacted with a 13C-labeled

cyanide salt, such as potassium cyanide (K13CN). This reaction introduces the 13C label at

both ends of the butane chain, forming Adiponitrile-1,6-13C2.

Reduction: The resulting dinitrile is then reduced to the corresponding alkane. A strong

reducing agent, such as lithium aluminum hydride (LiAlH4) or catalytic hydrogenation, can be
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employed to convert the nitrile groups to methyl groups, yielding Butane-1,4-13C2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Butane-1,4-13C2 13C 99atom 69105-48-2 [sigmaaldrich.com]

2. Cambridge Isotope Laboratories, Inc. â�� Stable Isotopes [isotope.com]

3. chemie-brunschwig.ch [chemie-brunschwig.ch]

4. scbt.com [scbt.com]

5. Cambridge Isotope Laboratories 1,4-BUTANEDIAMINE (13C4, 98%), 0.1 G, 1173023-66-
9, | Fisher Scientific [fishersci.com]

To cite this document: BenchChem. [Technical Guide: Butane-1,4-13C2 for Advanced
Research Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1626772#commercial-availability-of-butane-1-4-13c2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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